Cas no 2649078-66-8 (1,1,1,2,2-pentafluoro-3-isocyanatobutane)

• Product Name: 1,1,1,2,2-pentafluoro-3-isocyanatobutane
• CAS No: 2649078-66-8
• MF: C₅H₄F₅NO
• MW: 189.083378791809
• CID: 5970482
• PubChem ID: 165633600
• Update Time: 2025-11-01

1,1,1,2,2-pentafluoro-3-isocyanatobutane Chemical and Physical Properties

Names and Identifiers

• 1,1,1,2,2-pentafluoro-3-isocyanatobutane
• 2649078-66-8
• EN300-1951449

• Inchi： 1S/C5H4F5NO/c1-3(11-2-12)4(6,7)5(8,9)10/h3H,1H3
• InChI Key： HFKPGFLHDVIDIS-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(C)N=C=O)F

Computed Properties

• Exact Mass: 189.02130456g/mol
• Monoisotopic Mass: 189.02130456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.4Ų

Additional information on 1,1,1,2,2-pentafluoro-3-isocyanatobutane

1,1,1,2,2-Pentafluoro-3-isocyanatobutane (CAS No. 2649078-66-8): A Comprehensive Overview

1,1,1,2,2-Pentafluoro-3-isocyanatobutane (CAS No. 2649078-66-8) is a fluorinated isocyanate compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound is characterized by its high fluorine content and the presence of an isocyanate functional group, which endows it with a range of desirable properties such as chemical stability, low reactivity with water, and excellent thermal stability.

The isocyanate group in 1,1,1,2,2-pentafluoro-3-isocyanatobutane makes it a valuable precursor for the synthesis of polyurethanes and other polymers. Polyurethanes are widely used in the manufacturing of coatings, adhesives, foams, and elastomers due to their excellent mechanical properties and durability. The fluorinated nature of this compound further enhances the performance of these materials by imparting additional properties such as hydrophobicity and oleophobicity.

Recent research has focused on the use of 1,1,1,2,2-pentafluoro-3-isocyanatobutane in the development of advanced materials for various applications. For instance, a study published in the Journal of Polymer Science highlighted the potential of this compound in creating highly durable and resistant coatings for industrial and automotive applications. The unique combination of fluorine atoms and the isocyanate group allows for the formation of robust polymer networks that can withstand harsh environmental conditions.

In the field of pharmaceuticals, 1,1,1,2,2-pentafluoro-3-isocyanatobutane has shown promise as a building block for the synthesis of novel drug delivery systems. The high chemical stability and low reactivity with biological fluids make it an attractive candidate for developing targeted drug delivery mechanisms. Research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound can be used to create biocompatible and biodegradable polymers that enhance the efficacy and safety of drug formulations.

The synthesis of 1,1,1,2,2-pentafluoro-3-isocyanatobutane typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of perfluorinated alcohols with phosgene or other isocyanate precursors. Advances in catalytic methods have led to more efficient and environmentally friendly synthesis pathways, reducing the overall cost and ecological impact of production.

The physical properties of 1,1,1,2,2-pentafluoro-3-isocyanatobutane are also noteworthy. It is a colorless liquid with a low boiling point and a high vapor pressure at room temperature. These properties make it suitable for use in processes that require low viscosity and easy handling. Additionally, its low surface tension contributes to its effectiveness as a surfactant in various formulations.

Safety considerations are an essential aspect when handling 1,1,1,2,2-pentafluoro-3-isocyanatobutane. While it is generally considered stable under normal conditions, precautions should be taken to avoid exposure to skin or inhalation due to its potential irritant properties. Proper personal protective equipment (PPE) such as gloves and respirators should be used during handling to ensure safety.

In conclusion, 1,1,1,2,2-pentafluoro-3-isocyanatobutane (CAS No. 2649078-66-8) is a versatile compound with a wide range of applications in materials science and pharmaceuticals. Its unique chemical structure and properties make it an invaluable component in the development of advanced materials and drug delivery systems. Ongoing research continues to explore new avenues for its use, further solidifying its importance in these fields.